Cas no 90646-34-7 (Cyclopentanecarboxylic acid, 2-(1-methylethyl)-)
90646-34-7 structure
Product Name:Cyclopentanecarboxylic acid, 2-(1-methylethyl)-
CAS No:90646-34-7
MF:C9H16O2
MW:156.222143173218
CID:5907466
PubChem ID:14952532
Update Time:2024-03-01
Cyclopentanecarboxylic acid, 2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylic acid, 2-(1-methylethyl)-
- EN300-2981058
- 2-(propan-2-yl)cyclopentane-1-carboxylic acid
- SCHEMBL10289797
- 90646-34-7
- AKOS019576972
-
- Inchi: 1S/C9H16O2/c1-6(2)7-4-3-5-8(7)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)
- InChI Key: QIXQEMOUUOKOLL-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)CCCC1C(C)C
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.020±0.06 g/cm3(Predicted)
- Boiling Point: 243.5±8.0 °C(Predicted)
- pka: 4.78±0.40(Predicted)
Cyclopentanecarboxylic acid, 2-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2981058-0.05g |
2-(propan-2-yl)cyclopentane-1-carboxylic acid |
90646-34-7 | 95.0% | 0.05g |
$587.0 | 2025-03-19 | |
| Enamine | EN300-2981058-0.1g |
2-(propan-2-yl)cyclopentane-1-carboxylic acid |
90646-34-7 | 95.0% | 0.1g |
$615.0 | 2025-03-19 | |
| Enamine | EN300-2981058-0.25g |
2-(propan-2-yl)cyclopentane-1-carboxylic acid |
90646-34-7 | 95.0% | 0.25g |
$642.0 | 2025-03-19 | |
| Enamine | EN300-2981058-0.5g |
2-(propan-2-yl)cyclopentane-1-carboxylic acid |
90646-34-7 | 95.0% | 0.5g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-2981058-1.0g |
2-(propan-2-yl)cyclopentane-1-carboxylic acid |
90646-34-7 | 95.0% | 1.0g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-2981058-2.5g |
2-(propan-2-yl)cyclopentane-1-carboxylic acid |
90646-34-7 | 95.0% | 2.5g |
$1370.0 | 2025-03-19 | |
| Enamine | EN300-2981058-5.0g |
2-(propan-2-yl)cyclopentane-1-carboxylic acid |
90646-34-7 | 95.0% | 5.0g |
$2028.0 | 2025-03-19 | |
| Enamine | EN300-2981058-10.0g |
2-(propan-2-yl)cyclopentane-1-carboxylic acid |
90646-34-7 | 95.0% | 10.0g |
$3007.0 | 2025-03-19 |
Cyclopentanecarboxylic acid, 2-(1-methylethyl)- Related Literature
-
Julia M. Yeomans Soft Matter, 2010,6, 703-704
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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